Cas no 2034446-00-7 (3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034446-00-7
• MF: C₂₀H₂₀N₄OS
• MW: 364.464002609253
• CID: 5379291
• Update Time: 2025-05-21

3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C20H20N4OS/c25-20(11-12-26-18-9-5-2-6-10-18)23-13-17(14-23)24-15-19(21-22-24)16-7-3-1-4-8-16/h1-10,15,17H,11-14H2
• InChI Key： IPPYRIUUXYOMPR-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

Comprehensive Overview of 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034446-00-7)

The compound 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034446-00-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a phenylsulfanyl group and a phenyltriazole moiety, makes it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for azetidine-containing compounds has surged due to their role in improving metabolic stability and bioavailability of drug candidates. The presence of an azetidin-1-yl group in 2034446-00-7 aligns with this trend, making it a promising scaffold for medicinal chemistry. Additionally, the phenyltriazol-1-yl fragment is known for its ability to enhance binding affinity, which is critical in the development of kinase inhibitors and other therapeutic agents.

From a synthetic chemistry perspective, 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one offers versatility. It can serve as a building block for the construction of more complex molecules, particularly in click chemistry applications. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is a hallmark of modern drug design, enabling rapid and efficient library generation for high-throughput screening.

The compound's physicochemical properties, such as its logP and solubility, are of great interest to researchers optimizing drug-like properties. Computational studies have suggested that 2034446-00-7 exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, further enhancing its appeal in preclinical development. These attributes are frequently searched in academic and industrial databases, reflecting the growing emphasis on rational drug design.

Another area where 3-phenylsulfanyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one shows promise is in materials science. Its aromatic and heterocyclic components contribute to thermal stability and electronic properties, making it a candidate for organic semiconductors or coatings. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

As the scientific community continues to explore phenylsulfanyl and phenyltriazole derivatives, CAS No. 2034446-00-7 remains a focal point for innovation. Its synthesis, characterization, and applications are frequently discussed in peer-reviewed journals, patent filings, and conference proceedings, highlighting its enduring significance in cutting-edge research.